Cas no 1781619-32-6 (2-(methylamino)-1-2-(methylsulfanyl)phenylethan-1-ol)

• Product Name: 2-(methylamino)-1-2-(methylsulfanyl)phenylethan-1-ol
• CAS No: 1781619-32-6
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6007763
• PubChem ID: 84051754
• Update Time: 2025-06-10

2-(methylamino)-1-2-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-2-(methylsulfanyl)phenylethan-1-ol
• EN300-1854857
• 1781619-32-6
• 2-(methylamino)-1-[2-(methylsulfanyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H15NOS/c1-11-7-9(12)8-5-3-4-6-10(8)13-2/h3-6,9,11-12H,7H2,1-2H3
• InChI Key： ANXPWSRJMORMAC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CNC)O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(methylamino)-1-2-(methylsulfanyl)phenylethan-1-ol

Compound CAS No. 1781619-32-6: 2-(Methylamino)-1-(2-(Methylsulfanyl)phenyl)ethan-1-ol

The compound with CAS No. 1781619-32-6, commonly referred to as 2-(methylamino)-1-(2-(methylsulfanyl)phenyl)ethan-1-ol, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a methylamino group and a methylsulfanyl substituent attached to a phenyl ring. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-(methylamino)-1-(2-(methylsulfanyl)phenyl)ethan-1-ol in the field of drug discovery. Researchers have explored its role as a potential therapeutic agent in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The methylamino group is known to enhance the molecule's ability to cross the blood-brain barrier, making it an attractive candidate for brain-targeted therapies. Additionally, the methylsulfanyl group contributes to the molecule's stability and bioavailability, further enhancing its suitability for pharmaceutical applications.

In addition to its pharmacological applications, this compound has also found relevance in materials science. The unique electronic properties of 2-(methylamino)-1-(2-(methylsulfanyl)phenyl)ethan-1-ol make it a promising candidate for use in organic electronics. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it can improve device efficiency and stability. The ability of the molecule to undergo redox reactions without significant structural degradation has been a key factor in its suitability for such applications.

The synthesis of 2-(methylamino)-1-(2-(methylsulfanyl)phenyl)ethan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the phenyl ring with the desired substituents, followed by the introduction of the methylamino and methylsulfanyl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol, making the production process more efficient and cost-effective.

From an environmental perspective, the compound has been studied for its biodegradability and eco-friendly properties. Research indicates that 2-(methylamino)-1-(2-(methylsulfanyl)phenyl)ethan-1-ol exhibits moderate biodegradability under aerobic conditions, which is a positive attribute for its use in sustainable chemical processes. However, further studies are required to fully understand its long-term environmental impact and to develop strategies for minimizing any potential ecological risks.

In conclusion, 2-(methylamino)-1-(2-(methylsulfanyl)phenyl)ethan-1-ol (CAS No. 1781619-32-6) is a multifaceted compound with promising applications across various domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations across multiple disciplines.